Cas no 1203246-76-7 (2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate
• CAS No: 1203246-76-7
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 6309239
• PubChem ID: 45501868
• Update Time: 2025-05-21

2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate
• F5094-0885
• diethyl 5-(1-isopropyl-1H-pyrazole-3-carboxamido)-3-methylthiophene-2,4-dicarboxylate
• 2,4-diethyl 3-methyl-5-[1-(propan-2-yl)-1H-pyrazole-3-amido]thiophene-2,4-dicarboxylate
• diethyl 3-methyl-5-[(1-propan-2-ylpyrazole-3-carbonyl)amino]thiophene-2,4-dicarboxylate
• AKOS024497171
• VU0634857-1
• 1203246-76-7

• Inchi： 1S/C18H23N3O5S/c1-6-25-17(23)13-11(5)14(18(24)26-7-2)27-16(13)19-15(22)12-8-9-21(20-12)10(3)4/h8-10H,6-7H2,1-5H3,(H,19,22)
• InChI Key： DHNKIDPZHDJMBA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C(=O)OCC)=C1NC(C1C=CN(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 393.13584202g/mol
• Monoisotopic Mass: 393.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 128Ų

Additional information on 2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate

2,4-Diethyl 3-Methyl-5-1-(Propan-2-Yl)-1H-Pyrazole-3-Amidothiophene-2,4-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1203246-76-7, known as 2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring and a pyrazole moiety, both of which contribute to its exceptional chemical properties. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The thiophene ring in this compound is a five-membered aromatic heterocycle containing sulfur, which is known for its stability and electronic properties. The pyrazole moiety, on the other hand, is a five-membered ring containing two nitrogen atoms and is renowned for its ability to act as a hydrogen bond donor or acceptor. These structural features make the compound highly versatile and capable of participating in a wide range of chemical reactions. For instance, the amido group attached to the pyrazole ring can undergo various transformations, making it a valuable intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to optimize its synthesis process, ensuring higher yields and better purity. For example, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduced reaction time while maintaining product quality. This advancement has made the compound more accessible for large-scale production and further experimentation.

In terms of applications, 2,4-diethyl 3-methyl-5-1-(propan-2-yl)-1H-pyrazole-3-amidothiophene-2,4-dicarboxylate has shown promise in the development of agrochemicals. Its ability to act as a herbicide or fungicide has been tested in several field trials, with encouraging results reported in *Pest Management Science*. The compound's stability under various environmental conditions makes it an ideal candidate for agricultural use.

Furthermore, this compound has been explored for its potential in drug discovery. The pyrazole moiety is known to exhibit bioactivity against various enzymes and receptors, making it a valuable component in medicinal chemistry. A recent study published in *Journal of Medicinal Chemistry* highlighted its inhibitory effects on certain kinases, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of this compound involves multiple steps, including the preparation of intermediate compounds such as diethyl thiophene dicarboxylate and propan-2-yl pyrazole amide. These intermediates are carefully synthesized under controlled conditions to ensure the final product's quality. The reaction conditions are optimized to minimize side reactions and maximize yield.

In conclusion, CAS No. 1203246-76-7 represents a cutting-edge compound with significant potential across multiple industries. Its unique structure and versatile properties make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in the advancement of modern chemistry.